methyl [1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1,2,4,8-tetrahydro-3H-imidazo[2,1-f]purin-3-yl]acetate

• IUPAC Name: methyl 2-[4,7,8-trimethyl-6-(2-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C20H21N5O4/c1-11-8-6-7-9-14(11)24-12(2)13(3)25-16-17(21-19(24)25)22(4)20(28)23(18(16)27)10-15(26)29-5/h6-9H,10H2,1-5H3
• InChI Key: ONWHLTLSFYODFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OC)C)C
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the imidazo[2,1-f]purin-3-yl]acetate framework involves multi-step chemical processes. Solid-phase synthesis methods have been developed for the construction of similar complex structures, such as N,N-disubstituted (3H-imidazo[2,1-i]purin-7-yl)methyl amines, showcasing the versatility and adaptability of these synthetic routes (Karskela & Lönnberg, 2006). These methods typically involve immobilization of precursor molecules, conversion to desired structures through reactions like reductive amination, and subsequent release from supporting materials.

Molecular Structure Analysis

Imidazo[2,1-f]purin derivatives exhibit diverse and complex molecular structures. Studies on related compounds, such as imidazopyridine- and purine-thioacetamide derivatives, have been conducted to explore their potential as PET tracers, indicating the depth of structural analysis required for these molecules (Gao, Wang, & Zheng, 2016). The crystal structure analysis of similar compounds provides insights into their molecular geometry, bonding patterns, and potential for interaction with biological targets.

Chemical Reactions and Properties

The chemical reactivity of the imidazo[2,1-f]purin-3-yl]acetate derivatives is influenced by the presence of functional groups that facilitate a range of chemical transformations. For instance, reactions involving ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been explored for the synthesis of pyran, pyridine, and pyridazine derivatives, highlighting the synthetic versatility of these compounds (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting points, and crystal structures, are crucial for their application and handling. The crystal structure of related molecules, such as methyl 2-(2-formyl-3,4,5-trimethoxyphenyl)acetate, has been characterized, providing valuable information on the arrangement and interactions of atoms within the crystal lattice (Khan, Rama, Qadeer, Noor, & Kempe, 2006).

Chemical Properties Analysis

The chemical properties of the imidazo[2,1-f]purin-3-yl]acetate derivatives, such as their reactivity towards nucleophiles and electrophiles, acid-base behavior, and redox characteristics, underpin their utility in various chemical and pharmaceutical applications. Investigations into the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones provide insights into the chemical behavior and potential applications of these compounds (Sharma, Sharma, & Rane, 2004).